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In the fast-paced realms of drug discovery and biological research, the ability to rapidly and

accurately analyze cellular responses is paramount. High-throughput imaging systems are

critical tools in this endeavor, and a novel technology, the Multi-Camera Array Microscope

(MCAM), is setting new benchmarks for speed and efficiency. This guide provides an in-depth

comparison of the MCAM-powered systems from Ramona Optics against other leading high-

content imaging platforms, offering researchers, scientists, and drug development

professionals a comprehensive overview of the current landscape.

The MCAM technology, at the heart of Ramona Optics' Vireo and Kestrel systems, utilizes a

fundamentally different approach to high-throughput imaging. Instead of a single objective lens

sequentially imaging wells, the MCAM employs an array of miniaturized microscopes to capture

data from multiple wells, or even an entire plate, nearly simultaneously.[1] This parallel

processing paradigm dramatically reduces image acquisition time, a critical bottleneck in

traditional systems.
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Throughput Benchmark: MC-Cam vs. The
Competition
Quantitative performance is a crucial metric for high-throughput screening laboratories. The

following table summarizes the publicly available throughput data for the Ramona Optics Vireo

(powered by MCAM) and other prominent high-content imaging systems. It is important to note

that direct comparisons can be complex, as throughput is highly dependent on the specifics of

the assay, including the number of fluorescent channels, the number of sites imaged per well,

and the exposure times.
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Imaging
System

Technology
96-Well Plate
(Time)

384-Well Plate
(Time)

Key
Throughput
Claims &
Conditions

Ramona Optics

Vireo (MCAM)

Multi-Camera

Array

Microscope

< 2 minutes (5

channels)[2] ~20

minutes (4

channels, 10 z-

steps)[3] 15

seconds

(brightfield, z-

stacking)[4][5]

Not specified

Can process up

to 1,000 plates

per day.[4][5]

The multi-

camera design

allows for near-

simultaneous

imaging of all

wells.[3]

Yokogawa

CellVoyager

CV8000

Dual Nipkow

Spinning Disk

Confocal

< 2 minutes (4

colors)[6]

< 5 minutes (4

colors)[6]

Employs up to

four high field-of-

vision cameras

and a high-speed

confocal

scanner.[7][8][9]

Thermo Fisher

CellInsight CX7

LZR Pro

Laser-based,

Spinning Disk

Confocal

< 3 minutes

(widefield) < 5

minutes

(confocal)

Not specified

Utilizes a 7-laser

illumination

system and real-

time analysis to

accelerate time-

to-data.[10]

Molecular

Devices

ImageXpress

Micro Confocal

Spinning Disk

Confocal
Not specified Not specified

Capable of

imaging over

200,000 wells

per day in

widefield and

over 160,000

wells per day in

confocal mode.

[11]
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PerkinElmer

Opera Phenix

Plus

Dual Spinning

Disk Confocal
Not specified Not specified

Features multiple

sCMOS cameras

for simultaneous

acquisition in up

to four channels

to increase

imaging speed.

[12][13]

Experimental Protocols: A Closer Look at High-
Throughput Assays
To provide a clearer understanding of how these throughput benchmarks are achieved, this

section details common experimental workflows used in high-content screening.

General High-Content Screening Workflow
A typical high-content screening experiment follows a standardized workflow, from sample

preparation to data analysis. The automation of these steps is crucial for achieving high

throughput.

Assay Preparation Automated Imaging Data Analysis

Plate Cells in Microplate Add Compounds/Reagents
Robotic Liquid Handling

Incubate Image Acquisition on
High-Content Imager

Image Processing
(e.g., Segmentation) Feature Extraction Data Analysis & Hit Selection

Click to download full resolution via product page

A generalized workflow for a high-content screening experiment.

Caspase-3 Activation Assay for Apoptosis
A common assay in drug discovery is the detection of apoptosis, or programmed cell death.

The activation of caspase-3 is a key indicator of apoptosis.[14]
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Objective: To quantify the number of apoptotic cells in a population after treatment with test

compounds.

Experimental Steps:

Cell Plating: Seed cells, such as HeLa, in a 96-well or 384-well clear-bottom microplate.[15]

Compound Treatment: Add test compounds at various concentrations to the wells.

Staining: Incubate the cells with a fluorogenic caspase-3/7 substrate (e.g., CellEvent™

Caspase-3/7 Green Detection Reagent) and a nuclear counterstain (e.g., Hoechst 33342).

[15][16][17] In apoptotic cells, activated caspase-3/7 will cleave the substrate, causing the

dye to bind to DNA and fluoresce brightly in the nucleus.

Image Acquisition: Acquire images using a high-content imager in the appropriate

fluorescence channels (e.g., DAPI for the nucleus and FITC for the caspase-3/7 signal).

Image Analysis:

Use the nuclear stain to identify and count all cells.

Segment the cells and measure the fluorescence intensity of the caspase-3/7 signal within

each nucleus.

Threshold the intensity to identify and count the number of apoptotic (caspase-3/7

positive) cells.

Calculate the percentage of apoptotic cells for each treatment condition.

Signaling Pathways in Focus
High-content screening allows for the detailed investigation of complex cellular signaling

pathways. Below are diagrams of two pathways commonly studied in drug discovery.

Intrinsic Apoptosis Pathway
The intrinsic, or mitochondrial, pathway of apoptosis is a key target for cancer therapeutics. It is

regulated by the Bcl-2 family of proteins and culminates in the activation of caspases.
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The intrinsic pathway of apoptosis, a key target in cancer drug discovery.

Validation & Comparative

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 6 / 10 Tech Support

https://www.benchchem.com/product/b10850381/docs?utm_src=pdf-body-img#revolutionizing-high-throughput-imaging-a-comparative-analysis-of-mc-cam-technology
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b10850381?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


G-Protein Coupled Receptor (GPCR) Internalization
Pathway
GPCRs are a large family of cell surface receptors that are the targets of a significant portion of

modern drugs. Ligand binding often triggers receptor internalization, a process that can be

quantified with high-content imaging.[18][19][20][21]
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A simplified workflow of GPCR internalization following ligand binding.

Conclusion
The advent of multi-camera array microscopy represents a significant leap forward in high-

throughput imaging. By enabling the near-simultaneous acquisition of data from entire

microplates, systems like the Ramona Optics Vireo offer a substantial reduction in imaging time

compared to traditional single-objective confocal systems. This acceleration in data acquisition

allows for more extensive and rapid screening campaigns, ultimately shortening the timeline for

drug discovery and deepening our understanding of complex cellular processes. While

established technologies from companies like Yokogawa, Thermo Fisher Scientific, Molecular

Devices, and PerkinElmer continue to offer powerful and sophisticated solutions, the parallel

imaging approach of MC-Cam presents a compelling alternative for researchers prioritizing

speed and throughput. As with any technology, the optimal choice of an imaging system will

depend on the specific experimental needs, including the required resolution, sensitivity, and

complexity of the assays being performed.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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